3-Methylcyclohexane-1,2-dione
3-Methylcyclohexane-1,2-dione
3-Methyl-1, 2-cyclohexanedione, also known as fema 3305, belongs to the class of organic compounds known as cyclic ketones. These are organic compounds containing a ketone that is conjugated to a cyclic moiety. 3-Methyl-1, 2-cyclohexanedione exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). 3-Methyl-1, 2-cyclohexanedione is a burnt, coffee, and sugar tasting compound that can be found in coffee and coffee products. This makes 3-methyl-1, 2-cyclohexanedione a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
3008-43-3
VCID:
VC0025814
InChI:
InChI=1S/C7H10O2/c1-5-3-2-4-6(8)7(5)9/h5H,2-4H2,1H3
SMILES:
CC1CCCC(=O)C1=O
Molecular Formula:
C7H10O2
Molecular Weight:
126.15 g/mol
3-Methylcyclohexane-1,2-dione
CAS No.: 3008-43-3
Main Products
VCID: VC0025814
Molecular Formula: C7H10O2
Molecular Weight: 126.15 g/mol
| CAS No. | 3008-43-3 |
|---|---|
| Product Name | 3-Methylcyclohexane-1,2-dione |
| Molecular Formula | C7H10O2 |
| Molecular Weight | 126.15 g/mol |
| IUPAC Name | 3-methylcyclohexane-1,2-dione |
| Standard InChI | InChI=1S/C7H10O2/c1-5-3-2-4-6(8)7(5)9/h5H,2-4H2,1H3 |
| Standard InChIKey | JDXJKLGWPNXSHL-UHFFFAOYSA-N |
| SMILES | CC1CCCC(=O)C1=O |
| Canonical SMILES | CC1CCCC(=O)C1=O |
| Melting Point | Mp 64-65 ° 64-65°C |
| Physical Description | Solid off white to light yellowish-brown powder with a burnt, sweet odou |
| Description | 3-Methyl-1, 2-cyclohexanedione, also known as fema 3305, belongs to the class of organic compounds known as cyclic ketones. These are organic compounds containing a ketone that is conjugated to a cyclic moiety. 3-Methyl-1, 2-cyclohexanedione exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). 3-Methyl-1, 2-cyclohexanedione is a burnt, coffee, and sugar tasting compound that can be found in coffee and coffee products. This makes 3-methyl-1, 2-cyclohexanedione a potential biomarker for the consumption of this food product. |
| Solubility | insoluble in water soluble in water, ethanol, fat |
| Synonyms | 3-METHYLCYCLOHEXANE-1,2-DIONE;3-METHYL-1,2-CYCLOHEXANEDIONE;3-METHYL-1,2-CYCLOHEXADIONE;FEMA 3305;2-Cyclohexanedione,3-methyl-1;3-methyl-2-cyclohexanedione;3-METHYL-1 2-CYCLOHEXANEDIONE 98+%;3-Methylcyclohexane-1,2-dione, 98+% |
| PubChem Compound | 3321360 |
| Last Modified | Nov 11 2021 |
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